Cas no 4887-99-4 (2-chloroanthrone)

• Product Name: 2-chloroanthrone
• CAS No: 4887-99-4
• MF: C₁₄H₉ClO
• MW: 228.673662900925
• CID: 932133
• PubChem ID: 13013513
• Update Time: 2025-04-19

2-chloroanthrone Chemical and Physical Properties

Names and Identifiers

• 2-chloroanthrone
• 2-Chloranthron
• 2-chloro-9-anthrone
• 2-chloro-anthrone
• 3-chloro-10H-anthracen-9-one
• 3-chloroanthracen-10(9H)-one
• 3-chloroanthrone
• 4887-99-4
• MVPQIDZRNBWJEX-UHFFFAOYSA-N
• DTXSID50964128
• 3-chloroanthracen-9(10h)-one
• EINECS 225-506-0
• NS00045677
• SCHEMBL10694841

• Inchi： 1S/C14H9ClO/c15-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)14(13)16/h1-6,8H,7H2
• InChI Key： MVPQIDZRNBWJEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3C=CC=CC=3CC=2C=1)=O

Computed Properties

• Exact Mass: 228.03400
• Monoisotopic Mass: 228.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.47520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes